ethyl S-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]cysteinate

• IUPAC Name: ethyl 2-amino-3-[1-(4-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylpropanoate
• InChI: InChI=1S/C16H20N2O5S/c1-3-23-16(21)12(17)9-24-13-8-14(19)18(15(13)20)10-4-6-11(22-2)7-5-10/h4-7,12-13H,3,8-9,17H2,1-2H3
• InChI Key: FMNDGZLUOKVKKK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CSC1CC(=O)N(C1=O)C2=CC=C(C=C2)OC)N
• Molecular Formula: C16H20N2O5S
• Molecular Weight: 352.4 g/mol

Description

The compound “ethyl S-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]cysteinate” is an organic compound containing functional groups such as ester, amide, and ether. The “4-methoxyphenyl” part suggests the presence of a phenyl ring (a cyclic group of six carbon atoms) with a methoxy group (-O-CH3) attached. The “2,5-dioxo-3-pyrrolidinyl” part suggests a pyrrolidine ring (a cyclic group of four carbon atoms and one nitrogen atom) with two carbonyl groups (=O) attached. The “ethyl…cysteinate” part suggests an ester linkage to a cysteine residue.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s challenging to propose a detailed synthesis route.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. These groups will have different electron densities and may interact with each other in the molecule, affecting its overall shape and properties.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the ester group could undergo hydrolysis, the amide group could participate in condensation reactions, and the ether group could be cleaved under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as polarity, molecular weight, and functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Without specific context (such as the compound’s use in a biological system), it’s difficult to predict the mechanism of action. The compound’s activity would depend on how it interacts with other molecules in the system.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety measures should be taken when handling it, including the use of personal protective equipment and proper storage.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. It could potentially be of interest in fields like medicinal chemistry, materials science, or chemical biology, among others.